MFCD02979394

• IUPAC Name: (E)-2-cyano-N-[5-[(3,4-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-3-(2-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C21H15Cl2N3OS/c1-13-4-2-3-5-15(13)10-16(11-24)20(27)26-21-25-12-17(28-21)8-14-6-7-18(22)19(23)9-14/h2-7,9-10,12H,8H2,1H3,(H,25,26,27)/b16-10+
• InChI Key: NWFDHYVRPLWYEG-MHWRWJLKSA-N
• Canonical SMILES: CC1=CC=CC=C1C=C(C#N)C(=O)NC2=NC=C(S2)CC3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: CC1=CC=CC=C1/C=C(\C#N)/C(=O)NC2=NC=C(S2)CC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C21H15Cl2N3OS
• Molecular Weight: 428.3 g/mol

Description

MFCD02979394 is a chemical compound with a unique structure and properties that have garnered interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD02979394 involves several steps, starting with the selection of appropriate starting materials and reagents. The reaction conditions, such as temperature, pressure, and solvent, play a crucial role in determining the yield and purity of the final product. Specific details about the synthetic routes and reaction conditions for this compound are often proprietary and may vary depending on the desired application.

Industrial Production Methods: Industrial production of this compound typically involves scaling up the laboratory synthesis methods to produce larger quantities. This process requires optimization of reaction conditions to ensure consistency and efficiency. Advanced techniques such as continuous flow reactors and automated synthesis systems are often employed to achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions: MFCD02979394 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties to suit specific applications.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, solvent, and catalyst, are carefully controlled to achieve the desired transformation.

Major Products: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. These products can include derivatives with altered functional groups, which may exhibit different chemical and physical properties.

Scientific Research Applications

MFCD02979394 has a wide range of scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it may serve as a probe for studying biochemical pathways and interactions. In medicine, this compound is investigated for its potential therapeutic effects, including its ability to target specific molecular pathways. In industry, the compound is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of MFCD02979394 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. Understanding the precise mechanism of action is crucial for developing new applications and optimizing its use in existing ones.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to MFCD02979394 include those with related structures or functional groups. These compounds may share some properties but also exhibit unique characteristics that differentiate them from this compound.

Uniqueness: this compound stands out due to its specific structure and properties, which may offer advantages in certain applications. Comparing it with similar compounds helps to highlight its unique features and potential benefits.

Conclusion

This compound is a versatile compound with significant potential in various scientific fields. Its unique properties and wide range of applications make it an important subject of research. Understanding its preparation methods, chemical reactions, mechanism of action, and comparison with similar compounds provides valuable insights for further exploration and development.